Cas no 6899-03-2 (Acidum asparticum)

Acidum asparticum (aspartic acid) is a non-essential amino acid with a dicarboxylic structure, playing a critical role in metabolic pathways such as the urea cycle and gluconeogenesis. It serves as a precursor for the biosynthesis of other amino acids, nucleotides, and neurotransmitters. Its high reactivity and chiral properties make it valuable in pharmaceutical synthesis, particularly in peptide-based drugs and as a chelating agent. In biochemical research, Acidum asparticum is utilized for its role in protein structure studies and enzyme kinetics. Its stability under physiological conditions and compatibility with biological systems enhance its applicability in both industrial and laboratory settings.

Acidum asparticum structure

Product name:Acidum asparticum

CAS No:6899-03-2

MF:C₄H₇NO₄

MW:133.102681398392

CID:823967

PubChem ID:5960

Acidum asparticum Chemical and Physical Properties

Names and Identifiers

- ACIDUM ASPARTICUM
- ASP
- ASPARTIC ACID
- ASPARTIC ACID, L-
- ASPARTIC(L-)
- FEMA 3656
- H-ASP-OH
- H-L-ASP-OH
- L-2-AMINOBUTANEDIOIC ACID
- L-ALPHA-AMINOSUCCINIC ACID
- L-AMINOSUCCINIC ACID
- L-ASP
- L-ASPARAGINIC ACID
- L-ASPARATATE
- L-ASPARGINE
- (+)-L-ASPARTIC ACID
- L-(+)-ASPARTIC ACID
- L-ASPARTIC ACID
- (S)-2-AMINOSUCCINIC ACID
- (S)-AMINOBUTANEDIOIC ACID
- [2R-[2alpha[2S*(3R*,4S*,5S*,7R*)3S*,5S*],5alpha,6beta]]-6-[7-[5-ethyl-5-(5-ethyltetrahydro-5-hydroxy-6-methyl-2H-pyran-2-yl)tetrahydro-3-methyl-2-furyl]-4-hydroxy-3,5-dimethyl-6-oxononyl]-3-methylsalicylic acid
- 6-{7-[(5S)-5-((6S,5R)-5-Ethyl-5-hydroxy-6-methylperhydro-2H-pyran-2-yl)-5-ethyl-3-methyloxolan-2-yl](4S,5S,3R,7R)-4-hydroxy-3,5-dimethyl-6-oxononyl}-2-hydroxy-3-methylbenzoic acid
- Benzoic acid,6-(3R,4S,5S,7R)-
- lasalocid (X 537 A)
- L-Aspartinsaeure
- Aspartic acid [USAN:USP:INN]
- bmse000031
- ASPARTIC ACID [EP IMPURITY]
- Aspartic acid (USP/INN)
- Tox21_500133
- NCGC00024499-03
- HB0374
- L-Asparagic acid
- L-[14C]aspartate
- 55443-54-4
- ASPARTIC ACID [MART.]
- LYSINE ACETATE IMPURITY A [EP IMPURITY]
- AKOS006239578
- Z995084132
- NSC-3973
- (S)-Aminosuccinic Acid
- F8889-8684
- Asparagic acid (VAN)
- Deamidated asparagine
- Aminosuccinate
- ASPARTIC ACID [VANDF]
- (2S)-2-azanylbutanedioic acid
- [3H]-L-aspartic acid
- 4-04-00-02998 (Beilstein Handbook Reference)
- Acidum asparticum [INN-Latin]
- L-ASPARTIC ACID [FHFI]
- Asparagate
- A824434
- DB00128
- (S)-(+)-Aspartate
- (L)-ASPARTIC ACID
- Aspartic acid, L- (8CI)
- L-ASPARTIC ACID [JAN]
- A 9256
- L-Aspartic acid, SAJ special grade, >=99.0%
- Aspartic acid, European Pharmacopoeia (EP) Reference Standard
- ASPARTIC ACID (EP IMPURITY)
- CHEMBL274323
- NCGC00024499-02
- (2S)-Aspartate
- SR-01000597734-3
- L-Aspartic acid-13C4
- ASPARTIC ACID (USP-RS)
- aspartate
- NCGC00024499-06
- D00013
- DTXSID7022621
- L-Aspartic acid, BioUltra, >=99.5% (T)
- L-Aspartic acid (H-Asp-OH) USP grade
- alpha-Aminosuccinic acid
- ASPARTIC ACID (II)
- EC 200-291-6
- CHEBI:22660
- 56-84-8
- A817928
- D70832
- SR-01000597734
- bmse000875
- L-Aspartic acid, 99.0%
- Butanedioic acid, amino-, (S)-
- BRN 1723530
- Aspartic Acid (Aspartic Acid)
- L-Aspartic acid, Pharmaceutical Secondary Standard; Certified Reference Material
- NCGC00024499-01
- SDCCGSBI-0050121.P002
- potassium aspartate and magnesium aspart
- ALANINE IMPURITY A [EP IMPURITY]
- ASPARTIC ACID [USP MONOGRAPH]
- l-aspartic-acid
- PDSP2_000806
- ASPARTIC ACID [INN]
- C4H7NO4
- L(+)-Aminobernsteinsaeure
- EINECS 200-291-6
- (S)-Aspartate
- [3H]L-aspartic acid
- HMS3260K08
- (L)-Aspartate
- S5632
- L-Asparaginsaeure
- Beta-L-Aspartic Acid
- ALANINE IMPURITY A (EP IMPURITY)
- AKOS015853957
- M03000
- STR04614
- Acide aspartique
- alpha-Aminosuccinate
- L-Aspartic acid, BioXtra, >=99% (HPLC)
- ASPARTIC ACID (EP MONOGRAPH)
- Asparaginic acid (VAN)
- aspartic acid,l
- A0546
- (R)-2-aminosuccinate
- Aspartic acid, United States Pharmacopeia (USP) Reference Standard
- (S)-Aspartic acid
- Aspartic acid (VAN)
- L( )-Aminobernsteinsaeure
- 6899-03-2
- Asparatate
- BDBM18125
- ASPARTIC ACID [EP MONOGRAPH]
- L-Aminosuccinate
- NCGC00260818-01
- Aspatofort
- L-Asparaginsyra
- EU-0100133
- L-Aspartic acid (H-Asp-OH)
- LP00133
- Asparaginic acid
- NCGC00024499-05
- Asparaginsaeure [German]
- L-Aspartic acid, >=98%, FG
- ASPARTIC ACID [USAN]
- BPBio1_001128
- AI3-04461
- Aspartate, L-
- CCG-204228
- NCGC00024499-04
- L-Aspartic acid, BioReagent, suitable for cell culture, suitable for insect cell culture
- Asparagic acid
- Lopac0_000133
- (2S)-Aspartic acid
- 25608-40-6
- ASPARTIC ACID [II]
- PDSP1_000819
- MFCD00002616
- BRD-K97163964-001-04-1
- A4B5FB11-A4B6-4D75-9860-2ACF670700B9
- BP-13291
- ASPARTIC ACID (MART.)
- HY-N0666
- L-Aspartic acid, certified reference material, TraceCERT(R)
- .alpha.-Aminosuccinic acid, (L)-
- Acido aspartico
- (S)-(+)-Aminosuccinic acid
- (+)-Aspartate
- Tocris-0214
- (2S)-2-aminobutanedioic acid
- DTXCID402621
- NSC 3973
- BRD-K97163964-001-03-3
- [3h]-l-asp
- (S)-2-aminobutanedioic acid
- [3H]-L-aspartate
- (+)-Aspartic acid
- CS-0009701
- A-9220
- C00049
- NSC3973
- L-Aspartic acid (9CI)
- HSDB 1430
- SCHEMBL3231
- L-Aspartic acid, >=98%
- L-Aspartic acid, from non-animal source, meets EP, USP testing specifications, suitable for cell culture, 98.5-101.0%
- L-Asparagate
- Acide aspartique [INN-French]
- ASPARTIC ACID [HSDB]
- aspartate magnesium
- NS00074191
- ASPARTIC ACID [MI]
- EN300-64901
- 30KYC7MIAI
- (S)-2-aminosuccinate
- DB-029944
- CCRIS 6181
- L-ASPARTIC ACID [FCC]
- NCGC00024499-10
- LYSINE ACETATE IMPURITY A (EP IMPURITY)
- L-aspartate
- L-Aspartic acid, reagent grade, >=98% (HPLC)
- FEMA NO. 3656
- butanedioic acid, amino-
- Asparaginsaeure
- (S)-(+)-Aspartic acid
- Q178450
- GTPL4534
- 39162-75-9
- CHEBI:17053
- Acido aspartico [INN-Spanish]
- Aminosuccinic acid
- ASPARTIC ACID (USP MONOGRAPH)
- L-(+)-Aspartate
- l aspartic acid
- (S)-amino-Butanedioic acid
- 2-aminosuccinic acid
- L-Aspartic acid (JP18)
- 1-Amino-1,2-carboxyethane
- L-Aspartic acid, 2
- ASPARTIC ACID [WHO-DD]
- L-Aspartic acid, Vetec(TM) reagent grade
- FEMA No. 3565
- Biomol-NT_000168
- Aspartic Acid [USAN:INN]
- (S)-Aminobutanedioate
- GTPL3309
- ASPARTIC ACID [USP-RS]
- 2-Amino-3-methylsuccinate
- UNII-30KYC7MIAI
- (S)-amino-Butanedioate
- asparaginsaure
- Acidum asparticum
- Inchi： InChI=1S/C4H7NO4/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H,6,7)(H,8,9)
- InChI Key： CKLJMWTZIZZHCS-UHFFFAOYSA-N
- SMILES： NC(CC(O)=O)C(O)=O

Computed Properties

Exact Mass: 133.03800
Monoisotopic Mass: 133.03750770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.8
Topological Polar Surface Area: 101Å²

Experimental Properties

Melting Point: >300 °C (dec.)(lit.)
Solubility: H2O: 5 mg/mL
PSA: 100.62000
LogP: -0.42670
pka: 1.99(at 25℃)

Acidum asparticum Security Information

WGK Germany：2
Hazard Category Code： 36
Safety Instruction： S26
FLUKA BRAND F CODES：10
RTECS：CI9098500
Hazardous Material Identification：
Risk Phrases：R36

Acidum asparticum Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A304400-1L	Acidum asparticum	6899-03-2	0.5%	1l	¥2560.90	2023-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A885122-250ml	Aspartate Solution	6899-03-2	0.5%	250ml	￥882.00	2022-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A304400-50ml	Acidum asparticum	6899-03-2	0.5%	50ml	¥284.90	2023-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L53060-25g	L-Aspartic Acid	6899-03-2		25g	¥2502.0	2021-09-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A885122-50ml	Aspartate Solution	6899-03-2	0.5%	50ml	￥290.00	2022-09-02
Aaron	AR01G0EA-5g	L-Aspartic Acid	6899-03-2	98%	5g	$218.00	2025-02-10
A2B Chem LLC	AY25526-25g	L-ASPARTIC ACID	6899-03-2	98%	25g	$344.00	2024-04-19
1PlusChem	1P01G05Y-5g	L-ASPARTIC ACID	6899-03-2	98%	5g	$133.00	2023-12-16
A2B Chem LLC	AY25526-20mg	L-ASPARTIC ACID	6899-03-2	98	20mg	$20.00	2024-04-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L53060-5g	L-Aspartic Acid	6899-03-2		5g	¥982.0	2021-09-09

Acidum asparticum Related Literature

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Yurong Ma,Mengling Zhang,Zhixiong Deng,Xiting Wang,Hui Huang,Kai Yang,Bing Yuan,Yang Liu,Zhenhui Kang Nanoscale 2022 14 1202
2. Aspartic acid based metal–organic frameworks with dual function of NADH peroxidase and glycerol dehydrogenase-mimicking activities

Shuli Liu,Xiaoling Wu,Jun Xiong,Xin Yuan,Min-Hua Zong,Wen-Yong Lou Mater. Chem. Front. 2022 6 3391
3. Understanding the stability of polypeptide membranes in ionic liquids: a theoretical molecular dynamics study

Eyber Domingos Alves,Leonardo Bruno Assis Oliveira,Guilherme Colherinhas New J. Chem. 2019 43 10151
4. The first water-based synthesis of Ce(iv)-MOFs with saturated chiral and achiral C4-dicarboxylate linkers

Jannick Jacobsen,Bastian Achenbach,Helge Reinsch,Simon Smolders,Florian-David Lange,Gernot Friedrichs,Dirk De Vos,Norbert Stock Dalton Trans. 2019 48 8433
5. Fabrication of self-standing films consisting of enamel-like oriented nanorods using artificial peptide

Kazuki Aita,Yuya Oaki,Chikara Ohtsuki,Hiroaki Imai CrystEngComm 2015 17 5551

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Aspartic acid and derivatives

Additional information on Acidum asparticum

Introduction to Acidum asparticum (CAS No. 6899-03-2) and Its Recent Applications in Chemical and Biomedical Research

Acidum asparticum, scientifically known by its CAS number 6899-03-2, is a compound of significant interest in the fields of chemistry and biomedicine. As a derivative of aspartic acid, this organic compound has garnered attention for its diverse applications, ranging from biochemical research to potential therapeutic uses. The unique structural and chemical properties of Acidum asparticum make it a valuable tool in various scientific investigations, particularly in understanding metabolic pathways and enzyme interactions.

The compound’s molecular structure, characterized by its carboxylic acid functional groups, contributes to its reactivity and solubility in aqueous environments. This solubility is particularly advantageous in biochemical assays where precise control over reaction conditions is essential. Recent studies have highlighted the role of Acidum asparticum in modulating cellular processes, particularly in the context of amino acid metabolism and neurotransmitter synthesis.

In the realm of biomedical research, Acidum asparticum has been explored for its potential applications in drug development. Its ability to interact with various biological targets has led researchers to investigate its role in treating metabolic disorders and neurodegenerative diseases. For instance, preliminary studies suggest that Acidum asparticum may influence the activity of enzymes involved in the urea cycle, thereby offering insights into potential treatments for conditions like hyperammonemia.

Moreover, the compound’s structural similarity to natural amino acids makes it a promising candidate for use in synthetic biology and protein engineering. Researchers are leveraging Acidum asparticum to develop novel enzymes with enhanced catalytic efficiency or to create biosensors capable of detecting specific biochemical markers. These applications underscore the versatility of Acidum asparticum as a research tool.

Recent advancements in computational chemistry have further enhanced the understanding of Acidum asparticum’s interactions with biological systems. Molecular dynamics simulations and quantum mechanical calculations have provided detailed insights into how this compound binds to enzymes and other biomolecules. Such computational approaches are crucial for designing experiments and predicting the outcomes of biochemical reactions involving Acidum asparticum.

The therapeutic potential of Acidum asparticum has also been explored in the context of nutritional supplements. As a precursor to several important neurotransmitters, including glutamate and GABA, this compound may play a role in maintaining neurological health. While further clinical trials are needed to confirm these effects, preliminary data suggest that dietary supplementation with Acidum asparticum could offer benefits for cognitive function and mental well-being.

From an industrial perspective, Acidum asparticum is utilized in the production of various pharmaceutical intermediates and specialty chemicals. Its role in synthesizing complex molecules has made it an indispensable component in organic synthesis labs worldwide. The demand for high-purity Acidum asparticum continues to grow, driven by its applications in both academic research and industrial processes.

The environmental impact of using Acidum asparticum has also been a point of interest. Studies have shown that when properly disposed of, this compound does not pose significant risks to ecosystems. However, researchers emphasize the importance of adhering to established safety protocols during handling and disposal to minimize any potential environmental footprint.

In conclusion, Acidum asparticum (CAS No. 6899-03-2) is a multifaceted compound with far-reaching implications in chemical and biomedical research. Its unique properties have opened new avenues for therapeutic development, biochemical investigation, and industrial applications. As scientific understanding continues to evolve, it is likely that the uses and benefits of Acidum asparticum will expand even further, solidifying its place as a cornerstone of modern research.